Cas no 1115520-22-3 (N2-(4-fluorophenyl)-5-(3-methoxybenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine)

• Product Name: N2-(4-fluorophenyl)-5-(3-methoxybenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine
• CAS No: 1115520-22-3
• MF: C₂₅H₂₁FN₂O₄S₂
• MW: 496.573647260666
• CID: 5432585
• Update Time: 2025-10-25

N2-(4-fluorophenyl)-5-(3-methoxybenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• [3-amino-5-(4-fluoroanilino)-4-(4-methylphenyl)sulfonylthiophen-2-yl]-(3-methoxyphenyl)methanone
• N2-(4-fluorophenyl)-5-(3-methoxybenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine

• Inchi： 1S/C25H21FN2O4S2/c1-15-6-12-20(13-7-15)34(30,31)24-21(27)23(22(29)16-4-3-5-19(14-16)32-2)33-25(24)28-18-10-8-17(26)9-11-18/h3-14,28H,27H2,1-2H3
• InChI Key： QZMRUZOPIYBTMP-UHFFFAOYSA-N
• SMILES： C(C1SC(NC2=CC=C(F)C=C2)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1N)(C1=CC=CC(OC)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N2-(4-fluorophenyl)-5-(3-methoxybenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine

Research Brief on N2-(4-fluorophenyl)-5-(3-methoxybenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine (CAS: 1115520-22-3)

N2-(4-fluorophenyl)-5-(3-methoxybenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine (CAS: 1115520-22-3) is a novel small-molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiophene-diamine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and kinase inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a candidate for further drug development.

The synthesis of N2-(4-fluorophenyl)-5-(3-methoxybenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine involves a multi-step process, starting with the functionalization of the thiophene core. Key steps include the introduction of the 4-fluorophenyl group at the N2 position, the 3-methoxybenzoyl moiety at the 5-position, and the 4-methylbenzenesulfonyl group at the 3-position. The compound's structural complexity and the presence of multiple functional groups contribute to its diverse biological activities, including anti-inflammatory, anti-cancer, and anti-microbial effects.

Recent in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer cell proliferation and inflammation. For instance, it has been shown to selectively inhibit the JAK-STAT signaling pathway, which is implicated in various autoimmune diseases and cancers. Additionally, its ability to disrupt PPIs makes it a valuable tool for studying intracellular signaling networks and developing targeted therapies.

Despite its promising pharmacological profile, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Current research efforts are focused on structural modifications to enhance its pharmacokinetic properties and improve its therapeutic index. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials.

In conclusion, N2-(4-fluorophenyl)-5-(3-methoxybenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine represents a promising lead compound in the field of medicinal chemistry. Its unique structure and multifaceted biological activities warrant further investigation to fully elucidate its therapeutic potential. Future research should prioritize the development of derivatives with improved drug-like properties and the exploration of its mechanisms of action in disease models.